N-Desmethyl-N-cyclopentyl cis-ent-tadalafil
N-Desmethyl-N-cyclopentyl cis-ent-tadalafil
Brand Name:
Vulcanchem
CAS No.:
171488-19-0
VCID:
VC0145657
InChI:
InChI=1S/C26H25N3O4/c30-23-13-28(16-5-1-2-6-16)26(31)20-12-18-17-7-3-4-8-19(17)27-24(18)25(29(20)23)15-9-10-21-22(11-15)33-14-32-21/h3-4,7-11,16,20,25,27H,1-2,5-6,12-14H2/t20-,25+/m0/s1
SMILES:
C1CCC(C1)N2CC(=O)N3C(C2=O)CC4=C(C3C5=CC6=C(C=C5)OCO6)NC7=CC=CC=C47
Molecular Formula:
C26H25N3O4
Molecular Weight:
443.5 g/mol
N-Desmethyl-N-cyclopentyl cis-ent-tadalafil
CAS No.: 171488-19-0
Cat. No.: VC0145657
Molecular Formula: C26H25N3O4
Molecular Weight: 443.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 171488-19-0 |
|---|---|
| Molecular Formula | C26H25N3O4 |
| Molecular Weight | 443.5 g/mol |
| IUPAC Name | (2R,8S)-2-(1,3-benzodioxol-5-yl)-6-cyclopentyl-3,6,17-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione |
| Standard InChI | InChI=1S/C26H25N3O4/c30-23-13-28(16-5-1-2-6-16)26(31)20-12-18-17-7-3-4-8-19(17)27-24(18)25(29(20)23)15-9-10-21-22(11-15)33-14-32-21/h3-4,7-11,16,20,25,27H,1-2,5-6,12-14H2/t20-,25+/m0/s1 |
| Standard InChI Key | PWUCUSITNKSTMS-NBGIEHNGSA-N |
| Isomeric SMILES | C1CCC(C1)N2CC(=O)N3[C@H](C2=O)CC4=C([C@H]3C5=CC6=C(C=C5)OCO6)NC7=CC=CC=C47 |
| SMILES | C1CCC(C1)N2CC(=O)N3C(C2=O)CC4=C(C3C5=CC6=C(C=C5)OCO6)NC7=CC=CC=C47 |
| Canonical SMILES | C1CCC(C1)N2CC(=O)N3C(C2=O)CC4=C(C3C5=CC6=C(C=C5)OCO6)NC7=CC=CC=C47 |
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